Cas no 1803826-85-8 (2,5-Difluoro-3-methylbenzyl chloride)

• Product Name: 2,5-Difluoro-3-methylbenzyl chloride
• CAS No: 1803826-85-8
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 4706014
• Update Time: 2025-06-09

2,5-Difluoro-3-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-methylbenzyl chloride

• Inchi： 1S/C8H7ClF2/c1-5-2-7(10)3-6(4-9)8(5)11/h2-3H,4H2,1H3
• InChI Key： LCZHIYXDYIGGPD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C)C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 0

Additional information on 2,5-Difluoro-3-methylbenzyl chloride

Introduction to CAS No. 1803826-85-8: 2,5-Difluoro-3-methylbenzyl Chloride

2,5-Difluoro-3-methylbenzyl chloride, identified by the CAS number 1803826-85-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with two fluorine atoms at the 2 and 5 positions and a methyl group at the 3 position, along with a chlorine atom attached to the benzyl carbon. The combination of these substituents imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,5-difluoro-3-methylbenzyl chloride typically involves multi-step organic reactions, often starting from aromatic precursors and incorporating fluorination and alkylation steps. Recent advancements in synthetic methodologies have enabled more efficient and selective pathways for its preparation, which is crucial for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of chemical properties, this compound exhibits moderate solubility in common organic solvents and demonstrates stability under normal storage conditions. Its reactivity is influenced by the electron-withdrawing effects of the fluorine atoms and the electron-donating methyl group, which can be exploited in various chemical transformations. For instance, the benzyl chloride moiety is highly reactive towards nucleophilic substitutions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2,5-difluoro-3-methylbenzyl chloride in drug discovery efforts. Researchers have explored its role as a building block in constructing bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have shown promising activity against certain enzymes involved in neurodegenerative diseases, underscoring its importance in medicinal chemistry.

Beyond pharmaceutical applications, this compound has found utility in materials science as well. Its ability to undergo polymerization under specific conditions makes it a candidate for developing novel polymeric materials with tailored properties. Additionally, its fluorinated structure contributes to enhanced thermal stability and chemical resistance, which are desirable traits in high-performance materials.

The environmental impact of 2,5-difluoro-3-methylbenzyl chloride has also been a topic of recent research interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for use in industrial settings and consumer products. These findings are essential for ensuring sustainable practices and minimizing ecological risks associated with its production and application.

In conclusion, CAS No. 1803826-85-8: 2,5-difluoro-3-methylbenzyl chloride stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its significance as a key intermediate in both research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more prominent role in shaping future advancements in chemistry and related fields.